Cas no 9001-67-6 (Neuraminidase (9CI, ACI))

• Product name: Neuraminidase (9CI, ACI)
• CAS No: 9001-67-6
• MF: C₂₁H₂₅NO₁₁
• MW: 467.4233
• MDL: MFCD00131711
• CID: 809742

Neuraminidase (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• Neuraminidase
• NEURAMINIDASE FROM CLOSTRIDIUM PERFRINGENS
• Neuraminidase from Clostridium perfringens(Purified)
• ACETYLNEURAMINYL HYDROLASE
• Acylneuraminyl hydrolase
• alpha-neuraminidase
• sialidase
• neuraminidase from vibrio cholerae
• ALP Separator
• Acetylneuraminidase
• Arylneuraminidase
• E.C. 3.2.1.18
• Exo-alpha-sialidase
• N-Acetylneuraminidase
• N-Acylneuraminyl hydrolase
• Neuraminidase A
• Neuraminidase B
• Parasite-derived mimic of neurotrophic factors
• EC 3.2.1.18
• Exo-α-sialidase
• MeSH ID: D009439
• Nan A
• NanA
• Neuraminidase, N-acetyl
• Neuraminidase, α-
• Proteins, nanA
• Sialidase (EC 3.2.1.18)
• Sialidase A
• Sialidase nanA
• Sialidase, exo-
• Sialidase, α-
• α-2-3,6,8-Neuraminidase
• α-Neuraminidase
• α2-3,6,8,9-Neuraminidase, Arthrobacter ureafaciens, Recombinant, E. coli
• α2-3,6-Neuraminidase, Clostridium perfringens, Recombinant, E. coli
• EC 3.2.1.18 TYPE II
• EC 3.2.1.18 TYPE III
• EC 3.2.1.18 TYPE V
• EC 3.2.1.18 TYPE VI
• EC 3.2.1.18 TYPE VI-A
• Neuraminidase (9CI, ACI)

• MDL： MFCD00131711

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 4
• XLogP3: -4
• Topological Polar Surface Area: 121
• Surface Charge: 0

Experimental Properties

• Color/Form: White low freezing powder
• Density: 1.00 g/mL at 20 °C
• Water Partition Coefficient: Soluble in water or 10mM phosphate buffer, pH 6.0
• Solubility: dissolve in water
• Color/Form: ≥1.5 U/mL
• Sensitiveness: Sensitive to humidity

Neuraminidase (9CI, ACI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• FLUKA BRAND F CODES：3-10
• RTECS：QQ3450000
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

Additional information on Neuraminidase (9CI, ACI)

Comprehensive Analysis of Neuraminidase (9CI, ACI) (CAS No. 9001-67-6): Structure, Function, and Applications

Neuraminidase (9CI, ACI), registered under CAS No. 9001-67-6, is a pivotal enzyme belonging to the glycoside hydrolase family. This enzyme plays a critical role in cleaving terminal sialic acid residues from glycoproteins, glycolipids, and oligosaccharides, making it indispensable in cellular communication and pathogenicity. Its significance spans virology, immunology, and biotechnology, particularly in the context of influenza virus replication and vaccine development. The enzyme's ability to facilitate viral release from host cells has positioned it as a prime target for antiviral therapies, such as oseltamivir (Tamiflu) and zanamivir (Relenza).

Recent advancements in glycobiology have reignited interest in Neuraminidase (9CI, ACI), especially with the rise of zoonotic influenza strains and pandemics. Researchers are leveraging its structural insights to design next-generation broad-spectrum antivirals. The enzyme's 3D structure, characterized by a conserved catalytic domain, enables precise substrate binding—a feature exploited in drug discovery and diagnostic assays. Notably, its role in COVID-19 co-infections has also been explored, highlighting cross-disciplinary relevance.

From an industrial perspective, CAS No. 9001-67-6 is utilized in biopharmaceutical production, particularly for modifying therapeutic glycoproteins to enhance efficacy. The enzyme's application extends to food science, where it improves the functionality of dairy products by altering sialic acid profiles. Moreover, its use in research kits for studying cell surface markers underscores its versatility. Innovations like CRISPR-based engineering of neuraminidase variants are pushing boundaries in enzyme optimization for industrial scale-up.

Environmental and safety considerations for Neuraminidase (9CI, ACI) are stringent, given its proteinaceous nature. Storage at -20°C and avoidance of repeated freeze-thaw cycles are recommended to preserve activity. Unlike synthetic chemicals, it poses minimal ecological risk, aligning with green chemistry principles. Current market trends reflect growing demand in Asia-Pacific biotech hubs, driven by vaccine R&D and personalized medicine initiatives.

Emerging AI-driven drug design platforms are now incorporating Neuraminidase (9CI, ACI) datasets to predict novel inhibitors. Public health agencies monitor its mutations through global surveillance networks, addressing concerns like antiviral resistance. For researchers, accessing high-purity CAS No. 9001-67-6 remains crucial, with vendors offering recombinant forms for high-throughput screening. The enzyme's kinetic parameters (e.g., Km ~100 μM for sialyllactose) are frequently cited in enzyme kinetics studies.

In conclusion, Neuraminidase (9CI, ACI) exemplifies the intersection of basic science and applied technology. Its dual role as a therapeutic target and biocatalytic tool ensures sustained relevance. Future directions may include nanocarrier-based delivery of neuraminidase inhibitors or engineered variants for cancer immunotherapy, solidifying its position in 21st-century biomedicine.